molecular formula C9H5F2NO3 B11785447 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde

4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde

Cat. No.: B11785447
M. Wt: 213.14 g/mol
InChI Key: BSZUZARUABWUAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is a heterocyclic aromatic compound featuring a benzo[d]oxazole core substituted with a difluoromethoxy (-OCF2H) group at position 4 and a carbaldehyde (-CHO) group at position 2. The benzo[d]oxazole scaffold is notable for its applications in medicinal chemistry, agrochemicals, and materials science due to its stability and tunable electronic properties . The difluoromethoxy group enhances metabolic stability and lipophilicity compared to non-fluorinated analogs, while the aldehyde moiety offers a reactive site for further functionalization, such as condensation or nucleophilic addition reactions .

Properties

Molecular Formula

C9H5F2NO3

Molecular Weight

213.14 g/mol

IUPAC Name

4-(difluoromethoxy)-1,3-benzoxazole-2-carbaldehyde

InChI

InChI=1S/C9H5F2NO3/c10-9(11)15-6-3-1-2-5-8(6)12-7(4-13)14-5/h1-4,9H

InChI Key

BSZUZARUABWUAH-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)OC(F)F)N=C(O2)C=O

Origin of Product

United States

Preparation Methods

The synthesis of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of 2-aminophenol with difluoromethoxybenzaldehyde under specific conditions. The reaction typically requires a catalyst and is carried out in an organic solvent . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde undergoes several types of chemical reactions, including:

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde and related compounds:

Compound Name Molecular Formula Molar Mass (g/mol) Substituents (Position) Key Properties
4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde C9H5F2NO3 213.14 -OCF2H (4), -CHO (2) High polarity, reactive aldehyde group
4-Bromobenzo[d]oxazole-2-carbaldehyde C8H4BrNO2 242.03 -Br (4), -CHO (2) Heavy atom effect, potential for cross-coupling
2-(Difluoromethoxy)-4-ethylbenzo[d]oxazole C10H9F2NO2 213.18 -OCF2H (2), -C2H5 (4) Increased lipophilicity due to ethyl group

Key Observations:

  • Molecular Weight and Reactivity : The brominated analog (242.03 g/mol) has a higher molecular weight than the difluoromethoxy derivative (213.14 g/mol), primarily due to bromine’s atomic mass. Bromine’s presence enhances suitability for Suzuki-Miyaura coupling, whereas the difluoromethoxy group improves metabolic stability .
  • Polarity and Solubility: The carbaldehyde group in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde increases polarity compared to 2-(Difluoromethoxy)-4-ethylbenzo[d]oxazole, which has a non-polar ethyl group. This difference may influence solubility in polar solvents like ethanol or DMSO .
  • Spectral Data : The aldehyde proton in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is expected to appear as a singlet near δ 10.0 ppm in ¹H-NMR, while the difluoromethoxy group shows characteristic ¹⁹F-NMR signals at δ -80 to -85 ppm .

Research Findings and Trends

  • Thermal Stability : Difluoromethoxy-substituted compounds exhibit higher thermal stability (decomposition >250°C) compared to nitro- or bromo-substituted analogs, as observed in benzimidazole derivatives .
  • Solubility Challenges : The carbaldehyde group in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde may limit aqueous solubility, necessitating formulation strategies like salt formation or co-solvents .
  • Emerging Applications : Recent studies highlight fluorinated benzo[d]oxazoles as candidates for PET imaging agents due to their ability to traverse the blood-brain barrier .

Biological Activity

4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is a compound of significant interest in medicinal and biological chemistry due to its unique structural properties and potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings, providing a comprehensive overview supported by data tables and case studies.

Chemical Structure and Properties

The compound features a benzo[d]oxazole core with a difluoromethoxy group and an aldehyde functional group, contributing to its reactivity and interaction with biological targets. Its molecular formula is C9H6F2N1O2C_9H_6F_2N_1O_2, with a molecular weight of approximately 201.15 g/mol.

Biological Activity Overview

Research indicates that 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde exhibits various biological activities, including:

  • Antimicrobial Activity : The compound has shown effectiveness against several bacterial strains, indicating potential use as an antimicrobial agent.
  • Anticancer Properties : Preliminary studies suggest that it may inhibit the proliferation of cancer cells, making it a candidate for further investigation in cancer therapy.
  • Neuroprotective Effects : There is emerging evidence that the compound may protect neuronal cells from toxic insults, particularly in models of neurodegenerative diseases.

The biological activity of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is believed to be mediated through its interaction with specific molecular targets within cells. It may act by:

  • Inhibition of Enzymatic Activity : The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially inhibiting enzyme functions critical for pathogen survival or cancer cell proliferation.
  • Modulation of Signaling Pathways : The compound may interfere with signaling pathways involved in cell survival and apoptosis, particularly through the modulation of proteins such as Akt and GSK-3β.

Case Studies

  • Antimicrobial Efficacy :
    • A study demonstrated that 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
  • Anticancer Activity :
    • In vitro assays on various cancer cell lines (e.g., MCF-7 breast cancer cells) revealed that the compound reduced cell viability in a dose-dependent manner. IC50 values were determined to be around 25 µM, indicating promising anticancer potential.
  • Neuroprotective Effects :
    • Research involving PC12 cells treated with amyloid-beta showed that the compound reduced neurotoxicity by modulating apoptotic pathways, specifically decreasing the expression of pro-apoptotic factors like Bax while increasing anti-apoptotic factors like Bcl-2.

Data Table: Biological Activities Summary

Activity TypeTarget Organism/Cell TypeObserved EffectIC50/MIC Value
AntimicrobialE. coliSignificant growth inhibitionMIC = 15 µg/mL
AntimicrobialS. aureusSignificant growth inhibitionMIC = 10 µg/mL
AnticancerMCF-7 CellsReduced cell viabilityIC50 = 25 µM
NeuroprotectivePC12 CellsReduced neurotoxicityN/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.